Cas no 214559-09-8 (2-methylbutane-2,3-diamine)

• Product Name: 2-methylbutane-2,3-diamine
• CAS No: 214559-09-8
• MF: C₅H₁₄N₂
• MW: 102.178061008453
• MDL: MFCD16547818
• CID: 3909771
• PubChem ID: 14251537
• Update Time: 2025-06-12

2-methylbutane-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediamine, 2-methyl-
• 2-methylbutane-2,3-diamine
• SCHEMBL239610
• AKOS006239816
• 214559-09-8
• EN300-89489

• MDL： MFCD16547818
• Inchi： 1S/C5H14N2/c1-4(6)5(2,3)7/h4H,6-7H2,1-3H3
• InChI Key： MIKNSPXOIZYKIT-UHFFFAOYSA-N
• SMILES： CC(C)(N)C(N)C

Computed Properties

• Exact Mass: 102.115698455Da
• Monoisotopic Mass: 102.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 59.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-methylbutane-2,3-diamine

Introduction to 2-methylbutane-2,3-diamine (CAS No. 214559-09-8)

2-methylbutane-2,3-diamine, with the chemical formula C₆H₁₄N₂, is a significant compound in the realm of organic synthesis and pharmaceutical applications. Its unique structural features, characterized by a branched alkyl chain and two amino groups, make it a versatile intermediate in the development of various biochemical and medicinal products. This introduction delves into the compound's properties, synthesis methods, and its emerging role in contemporary research.

The molecular structure of 2-methylbutane-2,3-diamine consists of a four-carbon chain with a methyl group attached to the second carbon and two amino (-NH₂) substituents located at the second and third carbon positions. This configuration imparts distinct reactivity patterns, making it a valuable building block in synthetic chemistry. The presence of both primary amino groups allows for diverse functionalization pathways, including condensation reactions, urea formation, and peptide mimetics.

In recent years, 2-methylbutane-2,3-diamine has garnered attention in the pharmaceutical industry due to its potential as a precursor for bioactive molecules. Researchers have been exploring its utility in designing novel therapeutic agents targeting neurological disorders. For instance, studies have highlighted its role in synthesizing derivatives that exhibit inhibitory effects on certain enzyme pathways implicated in neurodegeneration. The compound's ability to undergo selective modifications has opened new avenues for drug discovery.

The synthesis of CAS No. 214559-09-8 typically involves multi-step organic reactions starting from readily available precursors such as 2-methylbutanediol or 2-methylbutanone. Advanced catalytic methods have been developed to enhance yield and purity, ensuring that the final product meets stringent industrial standards. Recent advancements in flow chemistry have further optimized the production process, making large-scale synthesis more efficient and sustainable.

One of the most compelling aspects of 2-methylbutane-2,3-diamine is its application in polymer chemistry. The diamino functionality allows for the formation of polyamides and polyureas through step-growth polymerization. These polymers exhibit exceptional mechanical properties and biodegradability, making them suitable for applications in biomedical materials such as sutures and drug delivery systems. The compound's compatibility with green chemistry principles aligns with global efforts to develop eco-friendly synthetic routes.

Recent research has also explored the role of CAS No. 214559-09-8 in catalysis. Its bifunctional nature as both an amine source and a ligand precursor has been leveraged in transition metal-catalyzed reactions. For example, it has been used to synthesize complex cyclic structures through intramolecular cyclization reactions, demonstrating its versatility beyond traditional pharmaceutical applications.

The compound's solubility profile presents another area of interest. While it exhibits moderate solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO), its limited solubility in water poses challenges for certain formulations. However, researchers are investigating methods to enhance its bioavailability through prodrug strategies or solvent-based delivery systems.

In conclusion, 2-methylbutane-2,3-diamine (CAS No. 214559-09-8) is a multifaceted compound with broad applications across pharmaceuticals, polymers, and catalysis. Its unique structural attributes enable diverse synthetic transformations, making it indispensable in modern chemical research. As advancements continue to unfold in drug discovery and material science, the significance of this compound is expected to grow further.